Cas no 87848-98-4 (2-Propenoic acid, 3-[6-(4-methylbenzoyl)-2-pyridinyl]-, ethyl ester, (E)-)
87848-98-4 structure
Product Name:2-Propenoic acid, 3-[6-(4-methylbenzoyl)-2-pyridinyl]-, ethyl ester, (E)-
CAS No:87848-98-4
MF:C18H17NO3
MW:295.332484960556
CID:651519
PubChem ID:71411965
Update Time:2025-04-19
2-Propenoic acid, 3-[6-(4-methylbenzoyl)-2-pyridinyl]-, ethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[6-(4-methylbenzoyl)-2-pyridinyl]-, ethyl ester, (E)-
- ethyl 3-[6-(4-methylbenzoyl)pyridin-2-yl]prop-2-enoate
- DTXSID60831539
- 87848-98-4
-
- Inchi: 1S/C18H17NO3/c1-3-22-17(20)12-11-15-5-4-6-16(19-15)18(21)14-9-7-13(2)8-10-14/h4-12H,3H2,1-2H3
- InChI Key: AGCGBHNGIKZFLE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=CC(=O)OCC)N=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 295.12084340g/mol
- Monoisotopic Mass: 295.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 56.3Ų
2-Propenoic acid, 3-[6-(4-methylbenzoyl)-2-pyridinyl]-, ethyl ester, (E)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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